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Compound of Interest
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Cat. No.: B15607608

Get Quote

ITMN-4077 is a potent and highly selective inhibitor of the HCV NS3/4A serine protease, an

enzyme essential for viral replication. The NS3/4A protease is a heterodimeric complex

responsible for the post-translational processing of the HCV polyprotein. This processing is

critical for the generation of mature non-structural (NS) proteins that form the viral replication

complex. By inhibiting the NS3/4A protease, ITMN-4077 effectively blocks the viral life cycle.

The mechanism of inhibition by ITMN-4077 is characterized by a two-step binding process,

leading to a tightly bound and slow-dissociating enzyme-inhibitor complex. This involves an

initial rapid formation of a collision complex (EI), which then undergoes a slower conformational

change to a highly stable complex (EI*).[1] This slow dissociation rate contributes to the potent

antiviral activity of the compound.

Signaling Pathway: HCV Polyprotein Processing
The primary role of the NS3/4A protease is to cleave the HCV polyprotein at four specific

junctions: NS3/NS4A, NS4A/NS4B, NS4B/NS5A, and NS5A/NS5B.[2][3][4] Inhibition of this

process by ITMN-4077 prevents the release and proper function of the viral non-structural

proteins essential for replication.
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Caption: HCV polyprotein processing pathway and the inhibitory action of ITMN-4077.
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Two-Step Binding Mechanism
The interaction of ITMN-4077 with the NS3/4A protease is best described by a two-step

induced-fit model. This model accounts for the observed slow-binding kinetics and the high

stability of the final enzyme-inhibitor complex.
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Caption: Two-step binding mechanism of ITMN-4077 to HCV NS3/4A protease.

Quantitative Data
The following tables summarize the key quantitative parameters that define the potency and

binding kinetics of ITMN-4077 (data for the closely related compound ITMN-191/danoprevir).

Table 1: In Vitro Inhibition and Antiviral Activity
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Parameter Value Description

EC50 2131 nM

The concentration of ITMN-

4077 that results in a 50%

reduction in HCV replication in

a cell-based assay.[2][3][5]

IC50 (Genotype 1b) 0.2-0.4 nM

The concentration of the

inhibitor required to reduce the

activity of the NS3/4A protease

by 50% for genotype 1b.[6]

IC50 (Genotypes 1a, 4, 5, 6) 0.2-0.4 nM

The concentration of the

inhibitor required to reduce the

activity of the NS3/4A protease

by 50% for genotypes 1a, 4, 5,

and 6.[6]

IC50 (Genotypes 2b, 3a) 1.6, 3.5 nM

The concentration of the

inhibitor required to reduce the

activity of the NS3/4A protease

by 50% for genotypes 2b and

3a.[6]

EC50 (Replicon) 1.8 nM

The concentration of the

inhibitor required to reduce

HCV RNA levels by 50% in a

subgenomic replicon system.

[6]

Table 2: Binding Kinetics and Affinity
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Parameter Value Description

Ki (EI) 100 nM

The dissociation constant for

the initial enzyme-inhibitor

collision complex (EI).[1]

k_isomerization 6.2 x 10⁻² s⁻¹

The rate constant for the

conversion of the initial

complex (EI) to the stable

complex (EI).[1]

k_dissociation 3.8 x 10⁻⁵ s⁻¹

The rate constant for the

dissociation of the inhibitor

from the stable complex (EI).

[1]

Complex Half-life ~5 hours

The calculated half-life of the

stable enzyme-inhibitor

complex (EI).[1]

Ki ~62 pM

The overall biochemical

potency, representing the

dissociation constant of the

stable complex (EI*).[1]

Experimental Protocols
The characterization of ITMN-4077's mechanism of action involves several key experimental

methodologies.

NS3/4A Protease Inhibition Assay (Progress Curve
Analysis)
This assay is used to determine the kinetic parameters of enzyme inhibition.

Enzyme and Substrate Preparation: Recombinant HCV NS3/4A protease and a fluorogenic

peptide substrate are prepared in a suitable assay buffer.
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Reaction Initiation: The reaction is initiated by the addition of the substrate to a mixture of the

enzyme and varying concentrations of ITMN-4077.

Data Acquisition: The increase in fluorescence, corresponding to substrate cleavage, is

monitored continuously over time using a plate reader.

Data Analysis: The resulting progress curves are fitted to kinetic models to determine the

mechanism of inhibition and to calculate parameters such as Ki, k_isomerization, and

k_dissociation.[1]

HCV Replicon Assay
This cell-based assay measures the antiviral activity of the compound in a cellular context.

Cell Culture: Huh-7 cells harboring an HCV subgenomic replicon that expresses a reporter

gene (e.g., luciferase) are cultured.

Compound Treatment: The cells are treated with serial dilutions of ITMN-4077 for a specified

period (e.g., 72 hours).

Lysis and Reporter Assay: The cells are lysed, and the activity of the reporter gene is

measured.

Data Analysis: The reduction in reporter signal is used to determine the EC50 value, which

represents the concentration of the compound that inhibits HCV RNA replication by 50%.[6]

[7]

Surface Plasmon Resonance (SPR)
SPR is employed to measure the binding and dissociation kinetics of the inhibitor to the

protease in real-time.

Immobilization: The NS3/4A protease is immobilized on the surface of a sensor chip.

Binding: A solution containing ITMN-4077 is flowed over the chip surface, and the

association of the inhibitor to the enzyme is monitored.
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Dissociation: A buffer solution is then flowed over the chip to monitor the dissociation of the

inhibitor from the enzyme.

Data Analysis: The resulting sensorgrams are analyzed to determine the association (kon)

and dissociation (koff) rate constants.[1]

Experimental Workflow: Enzyme Inhibition Assay
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Caption: General experimental workflow for an HCV NS3/4A protease inhibition assay.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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